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Compound of Interest

Compound Name: 4-Chlorobenzylamine

Cat. No.: B054526

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling precautions for all laboratory chemicals is paramount. This guide
provides a detailed overview of the safe handling, storage, and emergency procedures for 4-
Chlorobenzylamine (CAS No. 104-86-9).

Section 1: Chemical and Physical Properties

4-Chlorobenzylamine is a colorless to light yellow liquid. It is classified as a combustible liquid
and is air-sensitive.[1][2] Proper storage and handling are crucial to maintain its stability and
prevent hazardous reactions.

Property Value Reference
Molecular Formula C7H8CIN [1]
Molecular Weight 141.60 g/mol [3]

Boiling Point 214-215 °C [4]

Density 1.160 - 1.164 g/mL at 25 °C [1]

Flash Point 90 °C (194 °F) - closed cup

Refractive Index n20/D 1.558

Section 2: Hazard Identification and Classification
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4-Chlorobenzylamine is considered a hazardous substance and requires careful handling.[1]
It is harmful if swallowed, in contact with skin, or inhaled.[1][5] The substance causes severe
skin burns and serious eye damage.[5] It may also cause respiratory irritation.[1]

GHS Hazard Classification:

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation

Category 1B/1C

Serious Eye Damage/Eye lIrritation Category 1
Specific target organ toxicity (single exposure) Category 3
Flammable liquids Category 4

Source:[1]

Hazard Statements:

e H227: Combustible liquid.

e H302 + H312: Harmful if swallowed or in contact with skin.[3]
e H314: Causes severe skin burns and eye damage.

e H318: Causes serious eye damage.

e H332: Harmful if inhaled.[2]

o H335: May cause respiratory irritation.[1]

Section 3: Handling and Storage

Safe Handling:
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» Always handle 4-Chlorobenzylamine in a well-ventilated area, preferably in a chemical
fume hood.[6][7]

e Avoid contact with skin, eyes, and clothing.

¢ Do not breathe mist, vapors, or spray.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.

o Handle under an inert atmosphere, such as nitrogen, as the material is air-sensitive.[2][6]
e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7][8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Keep away from incompatible substances such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and carbon dioxide.[1][2]

Store in a corrosives area.[6]

The recommended storage temperature is in a cool and dark place, below 15°C.

Section 4: Exposure Controls and Personal Protective
Equipment

To minimize exposure, appropriate personal protective equipment (PPE) must be worn when
handling 4-Chlorobenzylamine.
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PPE

Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Use a NIOSH/MSHA approved respirator if
exposure limits are exceeded or if irritation is

experienced.[1]

Section 5: First Aid Measures

In case of exposure, immediate medical attention is required.[1][6]

Exposure Route

First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not

breathing, give artificial respiration.[1][6]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing all

contaminated clothing and shoes.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses, if present and easy to
do.[1]

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an

unconscious person.[1][6]

Section 6: Fire Fighting Measures

4-Chlorobenzylamine is a combustible liquid.[1][6]
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o Suitable Extinguishing Media: Use water spray, dry chemical, chemical foam, or alcohol-
resistant foam.[6]

o Specific Hazards: During a fire, irritating and highly toxic gases such as hydrogen chloride,
nitrogen oxides, carbon monoxide, and carbon dioxide may be generated by thermal
decomposition.[1][6] Containers may explode when heated.[1]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][6]

Section 7: Accidental Release Measures

In the event of a spill, immediate action should be taken to contain and clean it up.

o Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel
to a safe area.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[6]

o Containment and Cleanup: Absorb the spill with an inert material such as dry sand, earth, or
vermiculite.[6][7] Place the absorbed material into a suitable chemical waste container for
disposal.[6]

Visualizations
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Caption: Workflow for the safe handling of 4-Chlorobenzylamine.
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Caption: First aid procedures for 4-Chlorobenzylamine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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